Cas no 1263365-61-2 (1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone)

1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a specialized organic compound featuring a dichlorophenyl moiety linked to an ethanone group with a 1,3-dioxolane substituent. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocycles or fine chemicals. The presence of the dioxolane group enhances stability and solubility in various solvents, facilitating further functionalization. The dichlorophenyl component contributes to its utility in pharmaceuticals and agrochemical synthesis. Its well-defined molecular architecture allows for precise modifications, supporting applications in research and industrial processes requiring high-purity intermediates.
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone structure
1263365-61-2 structure
Product Name:1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
CAS No:1263365-61-2
MF:C11H10Cl2O3
MW:261.101301670074
CID:4692175
Update Time:2025-06-28

1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
    • 1-(2,5-dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethanone
    • FCH5526778
    • Inchi: 1S/C11H10Cl2O3/c12-7-1-2-9(13)8(5-7)10(14)6-11-15-3-4-16-11/h1-2,5,11H,3-4,6H2
    • InChI Key: DBNMUQQGUALBDS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(CC1OCCO1)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 35.5

1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D103825-250mg
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263365-61-2
250mg
$ 440.00 2022-06-06
TRC
D103825-500mg
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263365-61-2
500mg
$ 735.00 2022-06-06
Chemenu
CM491809-1g
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethanone
1263365-61-2 97%
1g
$367 2023-02-18
Fluorochem
208530-1g
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263365-61-2 97%
1g
£554.00 2022-03-01
Fluorochem
208530-2g
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263365-61-2 97%
2g
£838.00 2022-03-01
Fluorochem
208530-5g
1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
1263365-61-2 97%
5g
£1702.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655753-1g
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethan-1-one
1263365-61-2 98%
1g
¥4628.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655753-5g
1-(2,5-Dichlorophenyl)-2-(1,3-dioxolan-2-yl)ethan-1-one
1263365-61-2 98%
5g
¥15388.00 2024-08-09

Additional information on 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

Recent Advances in the Study of 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263365-61-2)

The compound 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS: 1263365-61-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that this ketone derivative exhibits promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. A 2023 publication in the Journal of Medicinal Chemistry reported its activity as a potential inhibitor of cytochrome P450 enzymes, suggesting possible applications in drug metabolism studies and combination therapies. The structural features of this compound, including the dichlorophenyl moiety and the dioxolane ring, appear to contribute to its unique binding characteristics.

In terms of synthetic approaches, researchers have developed several optimized routes for producing 1-(2,5-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone with improved yields and purity. A recent patent application (WO2023056123) describes a novel catalytic method that achieves >90% yield while reducing byproduct formation. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Biological evaluations have revealed interesting structure-activity relationships. The compound shows selective activity against certain cancer cell lines in vitro, with particular potency against pancreatic cancer models (IC50 = 3.2 μM in PANC-1 cells). Current research is exploring its mechanism of action, with preliminary evidence suggesting interference with cellular redox homeostasis. However, further in vivo studies are needed to fully assess its therapeutic potential and safety profile.

From a drug development perspective, the physicochemical properties of 1263365-61-2 present both opportunities and challenges. Its moderate lipophilicity (logP = 2.1) and good stability under physiological conditions make it an attractive scaffold for further optimization. Several research groups are currently investigating derivatives with improved pharmacokinetic properties while maintaining the core structural features.

The compound has also found applications in chemical biology as a versatile building block for the synthesis of more complex molecules. Recent work published in ACS Chemical Biology demonstrates its utility in click chemistry approaches for creating targeted probes of biological systems. This dual potential as both a bioactive compound and a synthetic intermediate makes 1263365-61-2 particularly valuable for interdisciplinary research.

Future research directions include comprehensive toxicity studies, mechanism of action elucidation, and exploration of synergistic effects with existing therapeutics. The compound's unique chemical structure and preliminary biological data suggest it may represent a promising lead for the development of novel therapeutic agents, particularly in oncology and metabolic disorders.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.